Cas no 925672-89-5 (4-Bromo-2-cyanobenzeneacetonitrile)

• Product Name: 4-Bromo-2-cyanobenzeneacetonitrile
• CAS No: 925672-89-5
• MF: C₉H₅BrN₂
• MW: 221.053400754929
• MDL: MFCD09999218
• CID: 797003
• PubChem ID: 52987741
• Update Time: 2025-04-19

4-Bromo-2-cyanobenzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyanobenzeneacetonitrile
• 5-bromo-2-(cyanomethyl)benzonitrile
• Benzeneacetonitrile, 4-bromo-2-cyano-
• FT-0702266
• SY067214
• J-514635
• MFCD09999218
• 925672-89-5
• FS-2790
• DTXSID30680950
• CS-0186953
• AKOS015835560
• DS-0379
• SCHEMBL17157309
• DA-39946

• MDL： MFCD09999218
• Inchi： 1S/C9H5BrN2/c10-9-2-1-7(3-4-11)8(5-9)6-12/h1-2,5H,3H2
• InChI Key： JFJQZQISHKWUQJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC#N)=C(C#N)C=1

Computed Properties

• Exact Mass: 219.96400
• Monoisotopic Mass: 219.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 334.6±27.0 °C at 760 mmHg
• Flash Point: 156.1±23.7 °C
• Refractive Index: 1.607
• PSA: 47.58000
• LogP: 2.38686
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Bromo-2-cyanobenzeneacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides